n-[4-(Cyclopentylmethoxy)benzoyl]glycine
Overview
Description
Scientific Research Applications
Molecular Mechanisms of Glycine and Zinc Combination The combined use of amino acid glycine and zinc compounds is explored for treating stress and anxiety manifestations. Glycine acts as a key neurotransmitter regulating physiological inhibition in the CNS by increasing transmembrane conductance in specific pentameric ligand-gated ion channels. The presence of zinc ions can enhance these receptors' affinity for glycine, thereby increasing inhibitory processes in CNS neurons. This combination is particularly beneficial for individuals under chronic psycho-emotional stress and maladaptation, including sleep difficulties, suggesting its potential in stress and anxiety management (Shishkova et al., 2022).
Glycine Site of NMDA Receptors in Psychiatric Disorders Targeting the glycine site of NMDA receptors is considered a potential strategy for cognitive enhancement in psychiatric disorders, including major depressive disorder (MDD). Abnormalities in NMDA receptors' activity contribute to mood and cognitive symptoms in MDD. Modulators of the glycine site of NMDA receptors show promising antidepressant and pro-cognitive effects in clinical trials, although additional studies are required to determine their specific cognitive effects in MDD (Peyrovian et al., 2019).
Metabolomics in Diabetes Metabolomic techniques reveal significant predictive associations of metabolites like glucose, fructose, amino acids, and lipids with type 1 and type 2 diabetes. Alterations in these metabolites in individuals with diabetes suggest their potential use in identifying and analyzing biomarkers for diabetes management (Arneth et al., 2019).
Immune Therapy in Autoimmune Encephalitis Research on immune therapy in autoimmune encephalitis indicates that early treatment and the use of first-line and second-line therapies improve outcomes and reduce relapses. The study emphasizes the need for early and adequate immune therapy in managing autoimmune encephalitis (Nosadini et al., 2015).
Properties
IUPAC Name |
2-[[4-(cyclopentylmethoxy)benzoyl]amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c17-14(18)9-16-15(19)12-5-7-13(8-6-12)20-10-11-3-1-2-4-11/h5-8,11H,1-4,9-10H2,(H,16,19)(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYZHUADAMWIOOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)COC2=CC=C(C=C2)C(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40739529 | |
Record name | N-[4-(Cyclopentylmethoxy)benzoyl]glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40739529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
921623-02-1 | |
Record name | N-[4-(Cyclopentylmethoxy)benzoyl]glycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40739529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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